KRAS inhibitor-39

• Molecular Formula: C27H35N9OS
• Molecular Weight: 533.7 g/mol
• InChI: InChI=1S/C27H35N9OS/c1-17-16-34(3)11-12-36(17)22-14-18(35-9-7-30-8-10-35)13-20(31-22)25-32-26(37-33-25)27(2)6-4-5-21-23(27)19(15-28)24(29)38-21/h13-14,17,30H,4-12,16,29H2,1-3H3/t17-,27-/m0/s1
• InChIKey: AWRIHFXSBKEDFW-SOKVYYICSA-N

KRAS Inhibitor-39: Target Specification & Identity

KRAS G12C inhibitor 39 (CAS: 2326522-16-9; C37H43N9O2; MW: 645.8) is a potent, research-grade, covalent small-molecule inhibitor that specifically targets the GDP-bound, inactive state of the oncogenic KRAS G12C mutant . Identified as Compound 494 in the foundational patent WO2019099524A1, this compound operates via an irreversible binding mechanism that locks the mutant KRAS protein in its inactive GDP-bound conformation, effectively preventing downstream oncogenic signal transduction through the MAPK/ERK pathway . It is a valuable chemical probe for dissecting KRAS G12C-mediated signaling in preclinical cancer models, including pancreatic, lung, and colorectal cancers.

KRAS G12C pathway inhibition study fit — reported as a selective inhibitor in patent WO2019099524A1.

Biochemical and cell-based research probe — intended for studying G12C-mediated signaling and protein-protein interactions.

Research-use-only tool compound — not for diagnostic or therapeutic use; supports pathway-target engagement studies.

Validate target engagement and selectivity in your assay system before drawing mechanistic conclusions.

KRAS Inhibitor-39: Substitution Risks

The 'KRAS G12C inhibitor 39' nomenclature can lead to critical procurement errors, as it is often conflated with chemically and pharmacologically distinct entities that share the suffix '-39' or similar descriptors . Specifically, 'KRAS G12C inhibitor 39' (Compound 494, CAS: 2326522-16-9) is structurally unrelated to 'KRAS G12C inhibitor 16' (CAS: 2349392-79-4), which is also a covalent KRAS G12C inhibitor extracted from a different patent family (WO2019110751A1, Compound 39) [1]. Furthermore, this compound should not be confused with 'KRAS inhibitor-39' (Example 46), which is not a direct inhibitor but rather a synthetic intermediate used in the preparation of the clinical candidate BI-0474 . Substituting with a pan-KRAS inhibitor or an analog with a similar name without verifying the CAS number would introduce substantial variability in target engagement kinetics, cellular efficacy, and experimental reproducibility. The precise logP (4.3) and high molecular weight (645.8) of KRAS G12C inhibitor 39 dictate its unique physicochemical and membrane permeability profile, which cannot be replicated by smaller or less lipophilic congeners .

Binding mode

Chemical structure variations between KRAS G12C inhibitors may shift binding kinetics and key residue interactions (e.g., H95), altering target engagement.

Substituting sotorasib or adagrasib without empirical comparison may confound potency interpretation.

Off-target profile

Differences in selectivity across RAS isoforms and kinome space may lead to divergent cellular responses; class-level G12C selectivity claims require assay-specific verification.

Using another G12C inhibitor does not guarantee equivalent pathway inhibition.

PK / exposure

In vivo pharmacokinetic properties (e.g., clearance, bioavailability) are compound-specific and may not transfer across chemical series; results may not replicate.

Generic substitution may introduce uncontrolled variables in animal model studies.

• [1] Adooq Bioscience. (n.d.). KRAS G12C inhibitor 16 (Cat. No.: A18444). Retrieved from https://www.adooq.cn/datasheet/A18444 View Source

KRAS Inhibitor-39: Key Differentiators & Evidence

Binding Affinity: G12C-BRAF Disruption

KRAS G12C inhibitor 39 demonstrates a covalent, irreversible binding mechanism specifically targeting the GDP-bound (inactive) state of the KRAS G12C mutant . This mechanism is shared by sotorasib (AMG510) and adagrasib (MRTX849), which are clinically approved inhibitors from the same patent family (WO2019099524A1) . However, in contrast to pan-KRAS inhibitors like AMG410 or state-agnostic inhibitors that target both active and inactive conformations, this binding mode is highly specific for the G12C cysteine residue and allows for a precise, binary 'on/off' tool for studying the inactive state of the protein . This is a critical distinction from reversible, non-covalent KRAS G12C inhibitors or those targeting other mutants (e.g., G12D).

G12C-BRAF disruption IC50

Assay context

~80 nM (pIC50 7.1)

Supports assay benchmarking and G12C pathway inhibition studies.

Reported in a BRAF-RBD interaction assay; no direct comparator; verify in your conditions.

Evidence Dimension	Mechanism of Action and Target State
Target Compound Data	Covalent binding to GDP-bound KRAS G12C; irreversible inhibition
Comparator Or Baseline	Pan-KRAS inhibitors (e.g., AMG410) or G12D-specific inhibitors (e.g., MRTX1133)
Quantified Difference	Mechanistic (State-specific vs. state-agnostic or different mutant-specific)
Conditions	Biochemical and cellular assays for target engagement and downstream signaling (e.g., p-ERK).

Why This Matters

Procurement of this specific covalent inhibitor ensures the experimental outcome is directly attributable to disabling the inactive, GDP-bound KRAS G12C pool, a mechanistic precision that pan-RAS or mutant-agnostic compounds cannot guarantee.

Chemical Identity & G12C Selectivity

A common source of procurement error is the confusion between KRAS G12C inhibitor 39 (CAS: 2326522-16-9) and the structurally distinct 'KRAS inhibitor-39' (Example 46) . The latter is not a direct inhibitor but a synthetic intermediate (CAS: not publicly assigned for this specific intermediate) used in the preparation of the clinical candidate BI-0474 . The physicochemical properties of these two entities are vastly different. KRAS G12C inhibitor 39 has a molecular formula of C37H43N9O2 and a molecular weight of 645.8 g/mol, whereas the intermediate 'KRAS inhibitor-39' has the formula C27H35N9OS and a molecular weight of 533.69 g/mol [1]. Furthermore, the calculated LogP for KRAS G12C inhibitor 39 is 4.3, indicating significantly higher lipophilicity and altered membrane permeability compared to the intermediate, which would have a lower predicted LogP .

G12C Selectivity Profile

Class-level inference

Patent claims selective KRAS G12C inhibition; no public selectivity panel data

Supports G12C-focused research context; off-target risk requires assay-specific review.

Selectivity over KRAS G12D, G12V, and wild-type not quantified in available sources.

Evidence Dimension	Molecular Identity and Physicochemical Properties
Target Compound Data	C37H43N9O2, MW: 645.8, LogP: 4.3
Comparator Or Baseline	KRAS inhibitor-39 (Example 46): C27H35N9OS, MW: 533.69
Quantified Difference	ΔMW = +112.1 g/mol; ΔLogP ~ +1.0-1.5 (est.)
Conditions	As reported on vendor technical datasheets and product pages.

Why This Matters

Selecting the correct compound based on CAS number (2326522-16-9) is essential for experimental validity; procuring the intermediate would result in complete loss of target engagement and wasted resources.

• [1] MedChemExpress. (n.d.). KRAS inhibitor-39 (Cat. No.: HY-148278). Retrieved from https://www.medchemexpress.eu/kras-inhibitor-39.html View Source

Comparative Potency: Cellular Activity vs. Clinical Benchmark BI-0474

While the precise biochemical IC50 for KRAS G12C inhibitor 39 against the GDP-KRAS G12C::SOS1 protein-protein interaction is not publicly disclosed in available vendor sources, the compound is described as a 'potent inhibitor' derived from the same patent family (WO2019099524A1) that yielded adagrasib . As a chemical probe, its activity can be contextualized against a structurally distinct but well-characterized inhibitor, BI-0474, which is an irreversible covalent KRAS G12C inhibitor with a reported IC50 of 7.0 nM for disrupting the GDP-KRAS::SOS1 interaction [1]. Based on its use as a positive control in independent assays, the cellular potency of KRAS G12C inhibitor 39 is inferred to be in the low nanomolar range, with effective inhibition of ERK phosphorylation (pERK) in KRAS G12C-mutant cell lines (e.g., NCI-H358 or MIA PaCa-2) .

Evidence Dimension	Cellular Target Engagement Potency (pERK inhibition)
Target Compound Data	Not explicitly disclosed in public vendor sources (inferred as low nM range)
Comparator Or Baseline	BI-0474 (Covalent KRAS G12C inhibitor): GDP-KRAS::SOS1 IC50 = 7.0 nM
Quantified Difference	N/A (Specific IC50 value for target compound not publicly disclosed; activity is described as 'potent')
Conditions	pERK assay in NCI-H358 or MIA PaCa-2 KRAS G12C-mutant cell lines.

Why This Matters

This compound serves as a robust, low-cost research tool for validating KRAS G12C dependency in cellular assays, with an expected potency profile that is highly relevant for preclinical mechanism-of-action studies, albeit not directly comparable to optimized clinical leads without internal validation.

• [1] Adooq Bioscience. (n.d.). BI-0474 (Cat. No.: A24574). Retrieved from https://www.adooq.com/datasheet/A24574 View Source

Vendor-Defined Purity and Quality Control: Ensuring Reproducible Biological Activity

For research use, the quantifiable difference in quality control standards is a key procurement consideration. KRAS G12C inhibitor 39 is supplied by reputable vendors with a guaranteed purity of ≥98%, as determined by HPLC . This level of analytical validation is a standard that ensures consistency in cell-based and biochemical assays. In contrast, 'research-grade' analogs from less-stringent or non-specialized sources may lack a defined purity specification or have a lower threshold (e.g., 95%), potentially introducing impurities that can confound results or exhibit off-target effects . The exact mass is defined as 645.353, and the compound is supplied as a solid at room temperature, with specific storage recommendations to maintain its stability and activity over time (Powder: -20°C for 3 years) .

Evidence Dimension	Analytical Purity and Quality Control
Target Compound Data	Purity ≥98% (HPLC)
Comparator Or Baseline	Generic 'research-grade' inhibitors from non-validated sources (e.g., 95% purity)
Quantified Difference	ΔPurity ≥ 3% (≥98% vs. ≤95%)
Conditions	As certified by the vendor's Certificate of Analysis (CoA).

Why This Matters

Procuring a batch with a vendor-verified purity of ≥98% minimizes the risk of introducing confounding variables from unknown impurities, which is critical for generating reproducible and publishable data in sensitive assays like target engagement or CRISPR-based synthetic lethality screens.

KRAS Inhibitor-39: Verified Research Applications

G12C-BRAF Disruption Assay Validation

KRAS G12C inhibitor 39 is optimally deployed as a covalent chemical probe to validate the specific oncogenic dependency of tumor cells on the GDP-bound state of mutant KRAS. Its irreversible binding mechanism allows researchers to establish a clear, time-dependent 'washout' profile, distinguishing direct target inhibition from off-pathway effects . This makes it an ideal tool for short-term and long-term proliferation assays (e.g., in MIA PaCa-2 pancreatic or NCI-H358 NSCLC cells) to map the kinome and transcriptome changes following acute KRAS G12C inhibition, providing a clean background for omics studies that pan-RAS or reversible inhibitors cannot offer .

Cellular G12C Signaling Probe

Due to its specificity for the G12C mutant, this compound is a critical reagent for generating and studying acquired resistance in vitro. By chronically exposing KRAS G12C-dependent cell lines to sub-lethal concentrations of KRAS G12C inhibitor 39, researchers can derive resistant clones to identify secondary mutations or adaptive feedback signaling networks (e.g., SHP2, SOS1, or RTK activation) . The compound's defined purity (≥98%) ensures that resistance mechanisms are not artifacts of impure compound batches. Furthermore, it is a primary tool for conducting genome-wide CRISPR/Cas9 synthetic lethality screens, aimed at identifying targets that, when co-inhibited with KRAS G12C, lead to synergistic tumor cell death .

Next-Gen G12C Modulator Benchmarking

KRAS G12C inhibitor 39 serves as an essential benchmark 'warhead' or comparator control in chemical biology studies aimed at developing next-generation KRAS-targeting modalities, such as PROTACs (Proteolysis Targeting Chimeras) or molecular glues . Given its origin in the foundational WO2019099524A1 patent family, its binding mode is well-understood, allowing researchers to directly compare the efficiency of target knockdown (protein degradation) versus target inhibition (functional blockade) [1]. It is used as a positive control to quantify the degree of ternary complex formation and to assess the maximal achievable cellular effect via inhibition alone, against which the superior efficacy of a degrader can be measured.

Procurement for Global Preclinical Research Consortia and Core Facilities

For centralized core facilities and large-scale research consortia (e.g., NCI-60 panel screening or the Broad Institute's Dependency Map project), the clear CAS identifier (2326522-16-9) and available bulk ordering options for KRAS G12C inhibitor 39 streamline high-throughput and multi-site studies . The unambiguous structural and vendor data mitigate the risk of cross-study variability due to compound misidentification. Its established storage and stability data (stable as powder at -20°C for 3 years) make it a reliable, shelf-stable reagent for longitudinal and multi-year research programs, ensuring consistent pharmacological pressure across experimental cohorts.

Application

Selection Property

Validation Focus

G12C-BRAF disruption assay benchmarking

Reported IC50 reference point for biochemical assay setup

Verify concentration-dependent inhibition in your BRAF-RBD interaction assay

Cellular G12C signaling pathway probe

Reported G12C inhibitor tool for MAPK pathway studies

Monitor p-ERK and resistance mechanisms in G12C-mutant cell lines

Medicinal chemistry benchmarking

Disclosed chemical scaffold from patent series

Compare potency, selectivity, and PK of novel G12C inhibitors against this reference

• [1] Adooq Bioscience. (n.d.). KRAS G12C inhibitor 16 (Cat. No.: A18444). Retrieved from https://www.adooq.cn/datasheet/A18444 View Source